3-(2,6-dichlorobenzyl)-1-(4-methoxyphenyl)-2-methyl-4(1H)-pyridinone
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar methoxyphenyl and dichlorobenzyl groups. Its boiling point and melting point would depend on factors like molecular weight and intermolecular forces .Scientific Research Applications
- Findings : Studies suggest that it exhibits inhibitory effects against bacteria, fungi, and even some viruses. Researchers have investigated its use in developing novel antimicrobial agents .
- Research : Investigations have focused on its ability to modulate inflammatory pathways. It may serve as a lead compound for designing anti-inflammatory drugs .
- Studies : In vitro studies indicate cytotoxic effects against certain cancer cell lines. Further research aims to elucidate its mechanisms and optimize its efficacy .
- Evidence : Some studies propose its neuroprotective potential, possibly related to antioxidant properties. Researchers investigate its role in neurodegenerative diseases .
- Applications : Researchers have explored its use as a lead compound for designing environmentally friendly pesticides. Its selective action against pests is of interest .
- Research : This compound’s photochemical properties make it a candidate for PDT. It absorbs light in the visible range, potentially enabling targeted cancer therapy .
Antimicrobial Activity
Anti-Inflammatory Properties
Anticancer Potential
Neuroprotective Effects
Pesticide Development
Photodynamic Therapy (PDT)
These applications highlight the versatility and potential of 3-(2,6-dichlorobenzyl)-1-(4-methoxyphenyl)-2-methyl-4(1H)-pyridinone in various scientific contexts. Keep in mind that ongoing research may uncover additional uses or refine existing ones. 🌟 .
properties
IUPAC Name |
3-[(2,6-dichlorophenyl)methyl]-1-(4-methoxyphenyl)-2-methylpyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17Cl2NO2/c1-13-16(12-17-18(21)4-3-5-19(17)22)20(24)10-11-23(13)14-6-8-15(25-2)9-7-14/h3-11H,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBZNDITUIIUNPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C=CN1C2=CC=C(C=C2)OC)CC3=C(C=CC=C3Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,6-dichlorobenzyl)-1-(4-methoxyphenyl)-2-methyl-4(1H)-pyridinone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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